Cas no 293758-83-5 (1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid)

1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid structure
293758-83-5 structure
Product Name:1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid
CAS No:293758-83-5
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD01871363
CID:1110443
PubChem ID:15500246
Update Time:2025-04-20

1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid
    • 1-methyl-5-pyrrol-1-ylpyrazole-4-carboxylic acid
    • DB-132912
    • SCHEMBL1406875
    • G28332
    • STK932534
    • Z235354543
    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(1H-pyrrol-1-yl)-
    • 1-methyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylic acid
    • ALBB-028558
    • AKOS000202760
    • EN300-28232
    • MFCD01871363
    • HVOLMMKQGYDNND-UHFFFAOYSA-N
    • CS-0215706
    • 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylicacid
    • DTXSID70573377
    • 1-METHYL-5-(PYRROL-1-YL)PYRAZOLE-4-CARBOXYLIC ACID
    • SB62828
    • BBL029505
    • VS-09271
    • 293758-83-5
    • MDL: MFCD01871363
    • Inchi: 1S/C9H9N3O2/c1-11-8(12-4-2-3-5-12)7(6-10-11)9(13)14/h2-6H,1H3,(H,13,14)
    • InChI Key: HVOLMMKQGYDNND-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C)C=1N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 60Ų

Experimental Properties

  • PSA: 60.05

1-methyl-5-(1H-pyrrol-1-yl)-1H-Pyrazole-4-carboxylic acid Pricemore >>

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